molecular formula C14H15NO B8299991 2-(2'-Methylphenoxymethyl)-aniline

2-(2'-Methylphenoxymethyl)-aniline

Cat. No. B8299991
M. Wt: 213.27 g/mol
InChI Key: QVBVGXITXMELGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2'-Methylphenoxymethyl)-aniline is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2'-Methylphenoxymethyl)-aniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2'-Methylphenoxymethyl)-aniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H15NO

Molecular Weight

213.27 g/mol

IUPAC Name

2-[(2-methylphenoxy)methyl]aniline

InChI

InChI=1S/C14H15NO/c1-11-6-2-5-9-14(11)16-10-12-7-3-4-8-13(12)15/h2-9H,10,15H2,1H3

InChI Key

QVBVGXITXMELGL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1OCC2=CC=CC=C2N

Origin of Product

United States

Synthesis routes and methods

Procedure details

75 g (0.308 mol) of 2-(2'-methylphenoxymethyl)-nitrobenzene (Example 2a) and 10 g of 5% strength Pt/C (platinum adsorbed onto active carbon) in 50 ml of methanol are stirred vigorously for two hours under an H2 atmosphere. Thereafter, a further 2 g of 5% strength Pt/C are added and stirring is continued overnight. The catalyst is then filtered off under suction and is replaced with 10 g of fresh catalyst. Stirring is continued overnight, the mixture is filtered under suction and the filtrate is evaporated down under reduced pressure. The residue is purified by column chromatography using hexane/ethyl acetate mixtures. 61 g (0.286 mol=93%) of the title compound are obtained as a colorless solid.
Name
2-(2'-methylphenoxymethyl)-nitrobenzene
Quantity
75 g
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reactant
Reaction Step One
Quantity
50 mL
Type
solvent
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Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

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